2-(Benzylthio)-1-(4-(methylsulfonyl)piperidin-1-yl)ethanone
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Description
2-(Benzylthio)-1-(4-(methylsulfonyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C15H21NO3S2 and its molecular weight is 327.46. The purity is usually 95%.
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Scientific Research Applications
Metabolic Pathways and Enzyme Interactions
One significant area of research involves understanding the metabolic pathways and enzyme interactions of related compounds. For example, the study on Lu AA21004, a novel antidepressant, highlights the enzymatic oxidation processes it undergoes, revealing insights into its metabolic fate. Such research has implications for drug development, offering a foundation for understanding how similar compounds, including 2-(Benzylthio)-1-(4-(methylsulfonyl)piperidin-1-yl)ethanone, might be metabolized in the body (Hvenegaard et al., 2012).
Electrochemical Synthesis Techniques
Another application area is the electrochemical synthesis of novel compounds. Research demonstrates the electrochemical synthesis strategies for creating new mono and di-substituted hydroquinone and benzoquinone derivatives, showcasing the versatility of electrochemistry in generating compounds with potential therapeutic applications. This methodology could be applied to synthesize derivatives of this compound, expanding the chemical space for drug discovery (Nematollahi et al., 2014).
Anticancer and Antibacterial Compound Synthesis
Research has also focused on synthesizing novel compounds with potential anticancer and antibacterial activities. For instance, studies have explored the synthesis of novel sulfones and related derivatives, indicating the therapeutic potential of sulfone-containing molecules in treating cancer and bacterial infections. These findings suggest that modifying this compound could yield new biologically active agents with potential applications in oncology and antibacterial therapy (Bashandy et al., 2011).
Properties
IUPAC Name |
2-benzylsulfanyl-1-(4-methylsulfonylpiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO3S2/c1-21(18,19)14-7-9-16(10-8-14)15(17)12-20-11-13-5-3-2-4-6-13/h2-6,14H,7-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMEUGOFKIYISJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCN(CC1)C(=O)CSCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.